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Cat. No.: B8786021

Get Quote

An In-Depth Technical Guide to Propyl Cyclohexanecarboxylate (CAS No. 6739-34-0)

Abstract
This technical guide provides a comprehensive scientific overview of Propyl
Cyclohexanecarboxylate, CAS Number 6739-34-0. The document delineates its fundamental

physicochemical properties, established synthesis protocols, and advanced analytical

characterization methodologies. Emphasis is placed on the practical application of this

compound as a versatile intermediate in the synthesis of pharmaceuticals and agrochemicals.

The guide is structured to provide not only foundational knowledge but also actionable, field-

proven insights and detailed experimental workflows, ensuring both scientific integrity and

practical utility for professionals in chemical research and development.

Molecular Identity and Physicochemical Profile
Propyl cyclohexanecarboxylate is an ester characterized by a propyl group attached to the

carboxyl functional group of a cyclohexane ring.[1][2] Its unique structure serves as a valuable

building block in organic synthesis.
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Systematic IUPAC Name: propyl cyclohexanecarboxylate[1] Synonyms:

Cyclohexanecarboxylic acid, propyl ester; n-Propyl cyclohexanecarboxylate[1][3] Molecular

Formula: C₁₀H₁₈O₂[3] Molecular Weight: 170.25 g/mol [1][2]

The core physicochemical properties of propyl cyclohexanecarboxylate are summarized in

the table below. These parameters are critical for predicting its behavior in various solvents,

understanding its volatility, and designing appropriate reaction and purification conditions.

Property Value Source

CAS Number 6739-34-0 [1][2]

Density 0.961 g/cm³ [3]

Boiling Point 214.9 °C at 760 mmHg [3]

Flash Point 78 °C [3]

Vapor Pressure 0.152 mmHg at 25°C [3]

Refractive Index 1.4486 (estimate) [3]

logP (Octanol/Water) 3.300 (est) [4]

Water Solubility 49.2 mg/L at 25 °C (est) [4]

Canonical SMILES CCCOC(=O)C1CCCCC1 [1][3]

InChIKey
UBEVLTHYAFYOEU-

UHFFFAOYSA-N
[1][5]

Synthesis and Manufacturing
The most common and industrially scalable method for producing propyl
cyclohexanecarboxylate is through the acid-catalyzed Fischer-Speier esterification. This

process involves the reaction of cyclohexanecarboxylic acid with propanol in the presence of a

strong acid catalyst.

Principle of Fischer Esterification
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The reaction mechanism is initiated by the protonation of the carbonyl oxygen of

cyclohexanecarboxylic acid, which activates the carbonyl carbon for nucleophilic attack by the

hydroxyl oxygen of propanol. A tetrahedral intermediate is formed, which then eliminates a

molecule of water to yield the protonated ester. Deprotonation by a base (such as water or

another alcohol molecule) regenerates the acid catalyst and yields the final ester product. The

reaction is reversible, and therefore, the removal of water is essential to drive the equilibrium

towards the product side, typically achieving yields in the range of 60-75%.[2]

Synthesis Workflow Diagram
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Caption: Workflow for Fischer esterification synthesis of propyl cyclohexanecarboxylate.
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Step-by-Step Laboratory Synthesis Protocol
This protocol is a self-validating system where the progress and purity can be checked at

intermediate stages using techniques like Thin Layer Chromatography (TLC).

Apparatus Setup: Assemble a round-bottom flask equipped with a Dean-Stark apparatus and

a reflux condenser. Add a magnetic stir bar to the flask.

Charging Reactants: To the flask, add cyclohexanecarboxylic acid (1.0 eq), propanol (3.0-5.0

eq, serving as both reactant and solvent), and a catalytic amount of concentrated sulfuric

acid (approx. 1-2 mol%).

Reaction: Heat the mixture to reflux using a heating mantle. The azeotropic mixture of

propanol and water will begin to collect in the Dean-Stark trap. Continue reflux until no more

water is collected, indicating the reaction is nearing completion. This typically takes several

hours.

Reaction Quenching and Neutralization: Allow the mixture to cool to room temperature.

Carefully transfer the reaction mixture to a separatory funnel. Wash sequentially with a

saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acidic catalyst. Causality:

This step is crucial to remove the sulfuric acid, preventing potential product decomposition

during distillation.

Aqueous Wash: Wash the organic layer with water and then with brine to remove any

remaining water-soluble impurities.

Drying: Dry the organic layer over an anhydrous drying agent, such as magnesium sulfate

(MgSO₄) or sodium sulfate (Na₂SO₄), and then filter.

Solvent Removal: Remove the excess propanol using a rotary evaporator.

Purification: Purify the resulting crude ester by vacuum distillation to obtain the final high-

purity propyl cyclohexanecarboxylate.[3] The boiling point is approximately 214.9°C at

atmospheric pressure, so vacuum is required to lower the boiling point and prevent thermal

degradation.

Analytical Characterization
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Rigorous analytical characterization is essential to confirm the identity, purity, and structure of

the synthesized compound. The following sections detail the primary spectroscopic and

chromatographic methods employed.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is the definitive method for assessing the purity of propyl cyclohexanecarboxylate
and confirming its molecular weight. The gas chromatograph separates the compound from

any residual starting materials or byproducts, and the mass spectrometer provides a

fragmentation pattern that serves as a molecular fingerprint.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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